Cas no 20406-60-4 (2-Imidazolidinethione,1-(1-methylethyl)-)

• Product Name: 2-Imidazolidinethione,1-(1-methylethyl)-
• CAS No: 20406-60-4
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• CID: 258481
• PubChem ID: 3037213
• Update Time: 2025-11-02

2-Imidazolidinethione,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione,1-(1-methylethyl)-
• 1-propan-2-ylimidazolidine-2-thione
• 1-Isopropyl-2-imidazolidinethione
• 1-Isopropyl-2-imieazolidinthion
• 1-isopropylimidazolidine-2-thione
• Mipimazol
• Mipimazole
• Mipimazole [INN]
• Mipimazolum
• N-i-propylimidazolidine-2-thione
• N-isopropylimidazolidine-2-thione
• UNII-UYN5I3I5YQ
• CHEMBL2103937
• UYN5I3I5YQ
• SCHEMBL2734172
• DTXSID60174357
• EN300-6731564
• 20406-60-4
• Q27291336
• NS00121697
• AKOS006273140
• 1-(propan-2-yl)imidazolidine-2-thione

• Inchi： 1S/C6H12N2S/c1-5(2)8-4-3-7-6(8)9/h5H,3-4H2,1-2H3,(H,7,9)
• InChI Key： GQEHSBNMBDRPNR-UHFFFAOYSA-N
• SMILES： S=C1NCCN1C(C)C

Computed Properties

• Exact Mass: 144.07200
• Monoisotopic Mass: 144.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.11
• Boiling Point: 188.7°Cat760mmHg
• Flash Point: 67.9°C
• Refractive Index: 1.568
• PSA: 47.36000
• LogP: 0.85160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines

Additional information on 2-Imidazolidinethione,1-(1-methylethyl)-

2-Imidazolidinethione,1-(1-methylethyl)- (CAS No. 20406-60-4): Properties, Applications, and Industry Insights

2-Imidazolidinethione,1-(1-methylethyl)-, identified by CAS No. 20406-60-4, is a specialized organic compound belonging to the imidazolidine family. This sulfur-containing heterocyclic compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications across multiple industries. Researchers and manufacturers are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty chemical formulations.

The molecular structure of 1-(1-methylethyl)-2-imidazolidinethione features a five-membered ring containing both nitrogen and sulfur atoms, with an isopropyl group attached at the nitrogen position. This configuration contributes to its distinctive reactivity and makes it valuable as an intermediate in organic synthesis. Current trends in green chemistry have highlighted the compound's potential in sustainable manufacturing processes, particularly as researchers seek alternatives to more hazardous reagents.

In pharmaceutical applications, 2-imidazolidinethione derivatives have shown promise in drug development. The compound's ability to serve as a building block for more complex molecules has made it particularly interesting for medicinal chemists working on novel therapeutic agents. Recent studies published in journals like the Journal of Medicinal Chemistry have explored its utility in creating molecules with potential biological activity.

The agrochemical industry has also shown growing interest in CAS 20406-60-4 compounds as potential precursors for crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are examining how modifications to the imidazolidinethione core might lead to new generations of plant growth regulators or environmentally friendly pesticides. This aligns with current market demands for safer agricultural chemicals with reduced ecological impact.

From a commercial perspective, the market for 1-(1-methylethyl)imidazolidine-2-thione has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical sectors. Industry reports indicate increasing demand from Asia-Pacific markets, where manufacturers are expanding their portfolios of fine chemicals and advanced intermediates. Pricing trends for this compound reflect its specialized nature and the technical requirements for its production.

Recent advancements in synthetic methodologies have improved the accessibility of 2-imidazolidinethione derivatives. Modern catalytic approaches and flow chemistry techniques have enabled more efficient production routes, addressing previous challenges in yield and purity. These developments are particularly relevant to companies looking to scale up production while maintaining cost-effectiveness and meeting stringent quality standards.

Quality control for CAS No. 20406-60-4 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is critical for its performance in downstream applications, especially in pharmaceutical contexts where stringent regulatory requirements apply. Current good manufacturing practices (cGMP) are increasingly being adopted by producers serving regulated industries.

Storage and handling recommendations for 1-(1-methylethyl)-2-imidazolidinethione emphasize protection from moisture and oxidation. While not classified as highly hazardous, proper laboratory practices should be followed, including the use of appropriate personal protective equipment. These precautions align with broader industry movements toward enhanced workplace safety and chemical stewardship.

Environmental considerations surrounding imidazolidinethione compounds have become more prominent as sustainability gains importance in chemical manufacturing. Recent life cycle assessment studies have examined the ecological footprint of production processes, with some manufacturers implementing green chemistry principles to minimize waste and energy consumption. This focus responds to growing customer demand for environmentally responsible sourcing.

Future research directions for 2-Imidazolidinethione,1-(1-methylethyl)- include exploring its potential in emerging fields such as materials science and renewable energy applications. Some preliminary studies suggest possible uses in organic electronics or as components in energy storage systems, though these applications remain in early stages of investigation. The compound's versatility continues to attract attention from diverse scientific communities.

For researchers and procurement specialists seeking CAS 20406-60-4, it's important to work with reputable suppliers who can provide comprehensive technical data and certificates of analysis. The market offers various grades of the compound, from research quantities to bulk industrial scales, with purity specifications tailored to different application requirements. Proper supplier qualification has become increasingly important in today's quality-conscious marketplace.

Intellectual property surrounding 1-(1-methylethyl)imidazolidine-2-thione applications continues to evolve, with recent patent filings covering novel synthetic methods and specialized uses. Companies investing in this chemical space should conduct thorough freedom-to-operate analyses to navigate the complex patent landscape, particularly when developing new formulations or processes involving this intermediate.

In conclusion, 2-Imidazolidinethione,1-(1-methylethyl)- (CAS No. 20406-60-4) represents an important building block in modern chemical synthesis with growing relevance across multiple industries. Its unique structural features and adaptable chemistry position it well to meet current challenges in drug discovery, agricultural innovation, and sustainable chemical production. As research continues to uncover new applications and improved synthetic routes, this compound is likely to maintain its significance in the specialty chemicals market.